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Compound of Interest

Compound Name: Codlemone

Cat. No.: B1669284 Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with comprehensive troubleshooting guides and frequently asked questions

(FAQs) to address common issues encountered during Codlemone field trials for codling moth

(Cydia pomonella) mating disruption.

Troubleshooting Guide
This guide is designed to help you diagnose and resolve unexpected or variable results in your

Codlemone field trials.

Issue 1: Higher than expected moth captures in monitoring traps within the mating disruption

plot.
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Possible Cause Troubleshooting Steps

High Initial Pest Population

In orchards with a history of high codling moth

pressure, mating disruption alone may not be

sufficient in the first one to two seasons.[1][2]

Action: Implement a complete or nearly-

complete spray program in conjunction with

mating disruption for the initial seasons to lower

the moth population.[1][2]

Improper Trap Type or Lure

Standard pheromone lures can be overwhelmed

by the high concentration of Codlemone in a

mating disruption environment, leading to

inaccurate readings.[1][2][3]

Action: Use high-load (10x) Codlemone lures or

combination lures containing both Codlemone

and a kairomone like pear ester (e.g., CM-DA

Combo lure), which attracts both males and

females.[1][2][3][4]

Incorrect Trap Placement and Density

Traps placed too low in the canopy, too close to

the edge of the block, or at an insufficient

density will not provide an accurate

representation of the moth population.[4][5][6]

Action: Place traps in the upper third of the tree

canopy.[4][5][6] Use a density of at least one

trap per 2.5-5 acres.[4][5]

Mated Females Flying In

Mating disruption does not kill moths, and mated

females can migrate into the treated plot from

nearby untreated areas.[7]

Action: If possible, establish a buffer zone

around the trial plot or use border sprays. For

effective mating disruption, a minimum of 10

contiguous acres is recommended.[1][2][7]

Ineffective Dispenser Distribution Uneven dispenser placement can create "gaps"

in the pheromone cloud, allowing males to
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locate females.

Action: Ensure dispensers are distributed

uniformly throughout the orchard, paying special

attention to borders and "hot spots" with

historically high damage.[1] For hand-applied

dispensers, aim for a grid-like pattern.

Issue 2: Significant fruit damage despite low moth captures in traps.
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Possible Cause Troubleshooting Steps

"Trap Shutdown"

The high concentration of Codlemone from the

dispensers may be so effective that it prevents

males from finding not only females but also the

monitoring traps, giving a false impression of

low population density.[8]

Action: In addition to pheromone-only traps, use

traps with a combination lure (Codlemone +

pear ester) to monitor both male and female

activity.[8] Also, conduct visual inspections of

fruit for damage at key times, such as at the end

of the first generation, mid-season, and before

harvest.

Secondary Pests

Damage may be caused by other pests that are

not targeted by Codlemone. The absence of

broad-spectrum insecticides used in

conventional programs can sometimes lead to

an increase in secondary pest populations.[7]

Action: Identify the pest causing the damage. If

it is not codling moth, a targeted control

measure for that specific pest may be

necessary.

Early Season Mating
Dispensers may have been deployed after the

first moths emerged and mated.

Action: Deploy Codlemone dispensers before

the first expected moth flight, typically around

the time of first bloom.[5][6]

Frequently Asked Questions (FAQs)
Q1: What is the optimal density for Codlemone dispensers?

A1: The optimal density depends on the type of dispenser used. Here are some general

guidelines:
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Dispenser Type Recommended Density per Acre

Hand-Applied (Passive) 200 - 400

High-Load (Meso) 18 - 36

Aerosol (Active) 1 - 2

Data sourced from Utah State University Extension.[1]

Q2: How should I place the dispensers in the orchard?

A2: For optimal performance, dispensers should be placed in the upper third of the tree canopy.

[1][5][6] This is because codling moth mating activity is most prevalent in this area, and the

pheromone, being heavier than air, will diffuse downwards.

Q3: How do I properly monitor a Codlemone field trial?

A3: Effective monitoring is crucial for assessing the efficacy of your trial. The following table

outlines the key steps:
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Parameter Protocol

Trap Type Use large delta or wing-style traps.[5]

Lure Selection

In mating disruption orchards, use high-load

(10x) Codlemone lures or CM-DA Combo lures

(Codlemone + pear ester).[1][2][3][4]

Trap Density
A minimum of one trap per 2.5-5 acres is

recommended.[4][5]

Trap Placement

Hang traps in the upper third of the tree canopy,

ensuring the entrance is not obstructed by

foliage.[4][5][6]

Monitoring Frequency Check traps at least once a week.[4]

Trap Maintenance

Remove captured moths at each check.

Replace sticky liners after 20-30 moths are

caught or when they become dirty.[4][5] Replace

lures according to the manufacturer's

instructions.

Q4: What are the differences in release rates between various Codlemone dispenser

products?

A4: Release rates can vary significantly between products and change over the course of the

season. A study conducted in Utah provided the following insights into the release rates of four

different hand-applied dispensers over 140 days:
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Dispenser Brand
Initial Release Rate
(µ g/hour )

Release Rate after
140 days (µ g/hour
)

Remaining
Codlemone after
140 days

Isomate-CTT High
Highest of the four

tested

Highest of the four

tested

Checkmate
Highest of the four

tested
Low Low

Cidetrak
Lowest of the four

tested

Lowest of the four

tested
Low

This data is a qualitative summary of a study by Murray, M. (2009). Analysis of Codling Moth

Mating Disruption Dispensers in a High-Elevation Northern Utah Apple Orchard. Utah State

University Extension.

Q5: Can environmental factors affect the results of my Codlemone trial?

A5: Yes, environmental factors can play a significant role. Strong winds can dissipate the

pheromone plume, reducing its effectiveness. High temperatures can increase the release rate

of passive dispensers, potentially shortening their lifespan.[9]
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Caption: Mechanism of Codling Moth Mating Disruption.
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High Moth Captures or Fruit Damage Observed

Is this the first year of mating disruption in a high-pressure orchard?

Are you using high-load or combo lures in your traps?

No

Action: Supplement with insecticides for the first 1-2 seasons.

Yes

Are dispensers and traps placed in the upper third of the canopy?

Yes

Action: Switch to high-load or combo lures.

No

Is the treated area at least 10 acres and isolated from untreated sources?

Yes

Action: Adjust dispenser and trap height.

No

Is fruit damage confirmed to be from codling moth?

Yes

Action: Consider border sprays or expanding the treated area.

No

Action: Identify and manage the secondary pest.

No

Continue monitoring and reassess

Yes

Click to download full resolution via product page

Caption: Troubleshooting Workflow for Codlemone Field Trials.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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